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Compound of Interest

Compound Name: CE-224535

Cat. No.: B8069287 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for the investigational compound CE-224535 is

not publicly available. This guide is therefore based on established best practices for handling

potent, novel, or uncharacterized active pharmaceutical ingredients (APIs).[1][2][3] As the

toxicological properties of CE-224535 are not fully known, it must be handled with the highest

degree of caution to minimize exposure.[1] This information must be supplemented by a formal

risk assessment conducted by your institution's Environmental Health & Safety (EHS)

department before any work begins.

This document provides essential procedural guidance for researchers, scientists, and drug

development professionals to ensure the safe handling and disposal of CE-224535.

Hazard Assessment and Engineering Controls
Given its status as a selective P2X₇ receptor antagonist intended for clinical study, CE-224535
should be treated as a highly potent API.[4] The primary risk during laboratory operations is the

inhalation of airborne powder and inadvertent contact with skin or mucous membranes.

Primary Engineering Control: All manipulations of solid CE-224535, including weighing and

solution preparation, must be performed within a certified chemical fume hood, a biological

safety cabinet, or, preferably, a containment glove box to prevent the generation of dust and

aerosols.

Secondary Controls: The laboratory should have restricted access, controlled air pressure,

and readily accessible safety showers and eyewash stations.
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to create a barrier between the researcher and

the compound. The following table summarizes the required PPE for handling CE-224535.

Table 1: Required Personal Protective Equipment (PPE) for CE-224535
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PPE Category
Specification and
Recommendations

Purpose

Hand Protection

Double Gloving: Two pairs of

chemotherapy-rated, powder-

free nitrile gloves (tested

against ASTM D6978

standard).

Prevents skin contact. The

outer glove is removed

immediately after handling,

while the inner glove protects

during de-gowning.

Body Protection

Disposable Gown: Solid-front,

back-closing gown made of a

low-permeability fabric (e.g.,

polyethylene-coated). Must

have long sleeves with tight-

fitting elastic or knit cuffs.

Protects skin and personal

clothing from contamination.

Gown cuff should be tucked

under the outer glove.

Eye/Face Protection

Chemical Splash Goggles &

Face Shield: ANSI Z87.1-rated

chemical splash goggles are

mandatory. A full-face shield

must be worn over the goggles

during procedures with a

splash risk.

Protects eyes and face from

splashes and airborne

particles. Standard safety

glasses are insufficient.

Respiratory Protection

NIOSH-Approved Respirator: A

fit-tested N95 respirator is the

minimum requirement for

handling solids. For

procedures with a higher risk

of aerosolization, a Powered

Air-Purifying Respirator

(PAPR) is recommended.

Prevents inhalation of

hazardous particles. Surgical

masks offer no respiratory

protection from chemical dust.

Foot Protection

Disposable Shoe Covers: Two

pairs of skid-resistant shoe

covers should be worn over

laboratory-dedicated footwear.

Prevents the tracking of

contamination out of the

designated work area. The

outer pair is removed upon

exiting the immediate handling

area.
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Head/Hair Protection

Bouffant Cap: Must be worn to

cover all hair, including facial

hair, to prevent contamination

of the work area and the

compound.

Contains hair and prevents it

from collecting airborne

particles.

Experimental Protocols
Adherence to strict, step-by-step protocols is critical for safety.

Protocol 1: Weighing and Solution Preparation of Solid CE-224535

Preparation:

Designate a specific area within the fume hood or containment device for the procedure.

Cover the work surface with disposable, plastic-backed absorbent liners.

Assemble all necessary equipment (e.g., vials, spatulas, solvent, waste bags) and place

them inside the containment area before introducing the compound.

Perform a pre-work safety check, ensuring the fume hood is functioning correctly and

emergency equipment is accessible.

Don all PPE as specified in Table 1, following the correct donning sequence.

Handling the Compound:

Carefully open the container of CE-224535 deep within the fume hood.

Use a dedicated spatula to slowly transfer the powder to a tared weigh boat or vial. Avoid

any rapid movements that could create dust.

Once weighing is complete, securely cap the primary compound container.

Add solvent to the weighed compound slowly to avoid splashing. Ensure the vial is capped

before mixing or vortexing.
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Post-Handling Cleanup (Inside Containment):

Wipe down the exterior of the final solution vial with a disposable wipe moistened with

70% ethanol.

Clean the spatula and any other reusable items.

Place all disposable items (e.g., weigh boat, wipes, outer gloves) into a sealable

hazardous waste bag inside the fume hood.

Protocol 2: Waste Disposal Plan

All materials that have come into contact with CE-224535 are considered hazardous waste and

must be disposed of according to institutional and regulatory guidelines.

Solid Waste: All disposable PPE, absorbent pads, and contaminated lab supplies must be

collected in a dedicated, clearly labeled, and sealed hazardous waste container (e.g.,

"Cytotoxic Waste").

Liquid Waste: All solutions containing CE-224535 and any solvents used for decontamination

must be collected in a labeled, sealed, and chemically compatible hazardous liquid waste

container.

Sharps Waste: Needles, syringes, or other contaminated sharps must be disposed of

immediately into a designated, puncture-proof sharps container.

Mandatory Visualizations
The following diagrams illustrate the critical safety workflows for handling CE-224535.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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